Tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate

• IUPAC Name: tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate
• InChI: InChI=1S/C16H27N3O4/c1-6-14(21)19(5)10-13(20)17-11-7-8-12(9-11)18-15(22)23-16(2,3)4/h6,11-12H,1,7-10H2,2-5H3,(H,17,20)(H,18,22)/t11-,12+/m1/s1
• InChI Key: KZBAZHSIWIBWGG-NEPJUHHUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(C1)NC(=O)CN(C)C(=O)C=C
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CC[C@H](C1)NC(=O)CN(C)C(=O)C=C
• Molecular Formula: C16H27N3O4
• Molecular Weight: 325.40 g/mol

Description

Tert-butyl carbamates are a class of organic compounds that contain a carbamate group, which consists of a carbonyl group (C=O) attached to an amine group (NH2), and a tert-butyl group, which is a carbon atom surrounded by three methyl groups (CH3). They are often used in organic synthesis due to their stability and ease of handling.

Synthesis Analysis

The synthesis of tert-butyl carbamates typically involves the reaction of an amine with di-tert-butyl dicarbonate in the presence of a base. The exact synthesis process for “Tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate” would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a tert-butyl carbamate would consist of a carbamate group attached to a tert-butyl group. The exact structure of “Tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate” would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

Tert-butyl carbamates can participate in a variety of chemical reactions, including hydrolysis, aminolysis, and alcoholysis. The specific reactions that “Tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate” can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a tert-butyl carbamate would depend on its specific structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of a tert-butyl carbamate would depend on its specific structure and the context in which it is used. For example, some carbamates are used as pesticides and work by inhibiting the enzyme acetylcholinesterase, disrupting nerve signal transmission in insects.

Safety and Hazards

The safety and hazards associated with a tert-butyl carbamate would depend on its specific structure. Some carbamates are toxic and can cause a variety of health effects if ingested, inhaled, or come into contact with the skin.

Future Directions

The future directions for research on tert-butyl carbamates could include the development of new synthesis methods, the exploration of new reactions, and the investigation of new applications in areas such as medicine and agriculture.